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Compound of Interest

Compound Name: Metamizole magnesium
CAS No.: 6150-97-6
Cat. No.: B1248988
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Metamizole Magnesium is the magnesium salt of metamizole, a non-steroidal anti-
inflammatory drug (NSAID) with potent analgesic and antipyretic properties.[1] In the field of
analytical chemistry, Metamizole Magnesium serves as a crucial reference standard for the
accurate quantification and qualification of metamizole in pharmaceutical formulations,
biological matrices, and research samples.[2] Its use ensures the reliability and consistency of
analytical data in quality control, method development and validation, and pharmacokinetic
studies.[3] This document provides detailed application notes and experimental protocols for
the effective utilization of Metamizole Magnesium as a reference standard.

Physicochemical Properties

A summary of the key physicochemical properties of Metamizole Magnesium is presented
below.
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Property

Value

Reference

Chemical Name

magnesium;bis([(1,5-dimethyl-
3-0x0-2-phenylpyrazol-4-yl)-

methylamino]methanesulfonat

[3]

e)
CAS Number 6150-97-6 [4]
Molecular Formula C26H32MgN608S2 [5]
Molecular Weight 645.0 g/mol [5]
Appearance White Powder [4]
Storage 2-8°C Refrigerator [4]

Typical Certificate of Analysis

The following table summarizes the typical specifications for a Metamizole Magnesium

reference standard. Data is compiled from various supplier information and a representative

Certificate of Analysis for a closely related salt.

Test Specification Method

Assay (on anhydrous basis) 98.0% - 102.0% HPLC

Purity >98% HPLCI6]
Identification Conforms to structure NMR, Mass Spec, IR
Loss on Drying <6.0% TGA

Related Substances Conforms to limits HPLC

Residual Solvents Conforms to ICH limits GC-HS

Analytical Methodologies

Metamizole Magnesium concentration and purity are typically determined using High-

Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry.
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High-Performance Liquid Chromatography (HPLC)

HPLC is the most common and reliable method for the analysis of metamizole. Several
validated methods have been reported for its determination in various matrices.

Table of HPLC Method Parameters for Metamizole Analysis

Method 1 . .
. Method 2 (Stability Method 3 (in
Parameter (Simultaneous L
Indicating)[8] Plasma)[9]
Assay)[7]
RP C8(2) (150x4.6 _
Column Inertsil ODS 3V C-18 Reverse-phase C18
mm, 5 um)
Sodium dihydrogen
Phosphate buffer
, phosphate buffer -~
Mobile Phase (35mM, pH 3.0): Not specified
(0.05M, pH 5.0):
Methanol (80:20)
Methanol (53:47 viv)
Flow Rate 1.0 mL/min 1.0 mL/min Not specified
Detection PDA at 275 nm PDA/UV at 286 nm Diode-array detection
Injection Volume 10 ul 20 ul Not specified
_ _ N 700.90 - 1301.73
Linearity Range Not specified 1-100 pg/ml
pg/mi
Correlation Coefficient
>0.999 0.9992 >0.99
(r3)
LOD Not specified 21.6174 pg/ml Not specified
LOQ Not specified 65.507 pg/mi 1 pg/mi
Accuracy (% o
100.26% Not specified 99.1-107.5%
Recovery)
o N Intra-day: 1.3-8.4%,
Precision (%0RSD) 2.0912% Not specified

Inter-day: 1.5-8.4%

UV-Visible Spectrophotometry
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A simple and cost-effective method for the quantification of metamizole involves UV-Visible
spectrophotometry.

Table of Spectrophotometric Method Parameters for Metamizole Analysis

Parameter Method A[10] Method B[10]

Reagent Ammonium molybdate Ferric chloride & 1,10-
phenanthroline

Amax 682.8 nm 511.2 nm

Linearity Range 5-30 pg/ml 10-60 pg/ml

Regression Equation y = 0.0163x + 0.0023 y = 0.0154x + 0.0059

LOD 0.1390 pg/ml 0.1596 pg/ml

LOQ 0.4214 pg/ml 0.4837 pg/ml

Experimental Protocols
Protocol 1: Purity Determination of Metamizole
Magnesium by HPLC

Objective: To determine the purity of a Metamizole Magnesium reference standard using a
stability-indicating RP-HPLC method.

Materials:

Metamizole Magnesium Reference Standard

HPLC grade methanol

Sodium dihydrogen phosphate monohydrate

Orthophosphoric acid

HPLC grade water
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e Volumetric flasks, pipettes, and other standard laboratory glassware
e HPLC system with a PDA/UV detector and a C18 column
Procedure:

o Mobile Phase Preparation: Prepare a 0.05M sodium dihydrogen phosphate buffer and adjust
the pH to 5.0 with orthophosphoric acid. Mix the buffer with methanol in a 53:47 (v/v) ratio.
Filter and degas the mobile phase.

o Standard Solution Preparation: Accurately weigh about 25 mg of Metamizole Magnesium
Reference Standard and dissolve it in the mobile phase in a 25 mL volumetric flask to obtain
a concentration of approximately 1000 pg/mL.

o Sample Solution Preparation: Prepare a sample solution of the Metamizole Magnesium to
be tested at the same concentration as the standard solution.

e Chromatographic Conditions:
o Column: Inertsil ODS 3V C-18 or equivalent
o Mobile Phase: As prepared above
o Flow Rate: 1.0 mL/min
o Injection Volume: 20 pL
o Detector Wavelength: 286 nm
o Column Temperature: Ambient
e Analysis: Inject the standard and sample solutions into the HPLC system.

o Calculation: Calculate the purity of the sample by comparing the peak area of the main peak
in the sample chromatogram to that of the standard chromatogram.
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Protocol 2: Quantification of Metamizole by UV-Visible
Spectrophotometry

Objective: To quantify the amount of metamizole in a sample using a UV-Visible

spectrophotometric method.

Materials:

Metamizole Magnesium Reference Standard
Ammonium molybdate

Distilled water

UV-Visible Spectrophotometer

Volumetric flasks, pipettes, and other standard laboratory glassware

Procedure:

Standard Stock Solution Preparation: Accurately weigh 100 mg of Metamizole Magnesium
Reference Standard and dissolve it in 100 mL of distilled water to get a 1 mg/mL stock
solution.

Working Standard Solutions: Prepare a series of working standard solutions with
concentrations ranging from 5 to 30 pg/mL by diluting the stock solution.

Sample Preparation: Prepare the sample solution to have an expected metamizole
concentration within the linear range.

Color Development: To a fixed volume of each standard and sample solution, add a solution
of ammonium molybdate to produce a green-colored chromogen.

Measurement: Measure the absorbance of the solutions at 682.8 nm against a reagent
blank.

Calibration Curve and Quantification: Plot a calibration curve of absorbance versus
concentration for the standard solutions. Determine the concentration of metamizole in the
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sample solution from the calibration curve.

Signaling Pathways and Workflows
Metamizole Metabolism Pathway

Metamizole is a prodrug that is rapidly hydrolyzed in the gastrointestinal tract to its active
metabolite, 4-methylaminoantipyrine (4-MAA). 4-MAA is further metabolized in the liver.

N-demethylation 4-Aminoantipyrine (4-AA) - ion 4-Acetylaminoantipyrine (4-AAA)
(CYP3A4, etc.) (Active) (Inactive)

Non-enzymatic
hydrolysis

4-Methylaminoantipyrine (4-MAA)
(Active)

Metamizole

C-oxidation 4-Formylaminoantipyrine (4-FAA)
(Inactive)

Click to download full resolution via product page

Caption: Metabolic pathway of Metamizole.

Mechanism of Action: COX Inhibition

The analgesic and antipyretic effects of metamizole's active metabolites are partly attributed to
their inhibition of cyclooxygenase (COX) enzymes, which are key in prostaglandin synthesis.
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Caption: Inhibition of COX pathway by Metamizole metabolites.

Experimental Workflow: Reference Standard
Qualification

The qualification of a new batch of Metamizole Magnesium as a reference standard follows a
systematic workflow to ensure its suitability for its intended analytical purpose.
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Caption: Workflow for Reference Standard Qualification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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